molecular formula C27H23N3O3S B2995402 2-(4,6-dioxo-3-phenyl-2-(o-tolyl)tetrahydro-2H-pyrrolo[3,4-d]isoxazol-5(3H)-yl)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carbonitrile CAS No. 1005086-18-9

2-(4,6-dioxo-3-phenyl-2-(o-tolyl)tetrahydro-2H-pyrrolo[3,4-d]isoxazol-5(3H)-yl)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carbonitrile

Cat. No.: B2995402
CAS No.: 1005086-18-9
M. Wt: 469.56
InChI Key: DWFDEZFISNNQOH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound 2-(4,6-dioxo-3-phenyl-2-(o-tolyl)tetrahydro-2H-pyrrolo[3,4-d]isoxazol-5(3H)-yl)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carbonitrile features a hybrid structure combining two heterocyclic systems:

  • A tetrahydro-2H-pyrrolo[3,4-d]isoxazole core with 4,6-dioxo groups, substituted at positions 3 and 2 with phenyl and o-tolyl groups, respectively.
  • A 4,5,6,7-tetrahydrobenzo[b]thiophene ring fused to a cyano group at position 2.

Properties

IUPAC Name

2-[2-(2-methylphenyl)-4,6-dioxo-3-phenyl-3a,6a-dihydro-3H-pyrrolo[3,4-d][1,2]oxazol-5-yl]-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C27H23N3O3S/c1-16-9-5-7-13-20(16)30-23(17-10-3-2-4-11-17)22-24(33-30)26(32)29(25(22)31)27-19(15-28)18-12-6-8-14-21(18)34-27/h2-5,7,9-11,13,22-24H,6,8,12,14H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DWFDEZFISNNQOH-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC=CC=C1N2C(C3C(O2)C(=O)N(C3=O)C4=C(C5=C(S4)CCCC5)C#N)C6=CC=CC=C6
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C27H23N3O3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

469.6 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Biological Activity

The compound 2-(4,6-dioxo-3-phenyl-2-(o-tolyl)tetrahydro-2H-pyrrolo[3,4-d]isoxazol-5(3H)-yl)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carbonitrile is a complex organic molecule with potential biological activities. This article explores its biological properties, focusing on its pharmacological effects, mechanisms of action, and relevant case studies.

Chemical Structure

The molecular structure of the compound can be summarized as follows:

  • Molecular Formula : C23H22N4O3S
  • Molecular Weight : 422.51 g/mol

Antimicrobial Activity

Recent studies have indicated that derivatives of pyrrolo[3,4-d]isoxazole compounds exhibit significant antimicrobial properties. For instance, compounds similar to the one have shown effectiveness against various bacterial strains such as Staphylococcus aureus and Escherichia coli . In a study assessing antibacterial activity, several derivatives were synthesized and tested. Among them, some exhibited Minimum Inhibitory Concentrations (MICs) comparable to standard antibiotics .

Acetylcholinesterase Inhibition

Another area of interest is the inhibition of acetylcholinesterase (AChE), an enzyme associated with neurodegenerative diseases like Alzheimer's. Compounds related to the target molecule have demonstrated potent AChE inhibitory activity. For example, certain derivatives showed IC50 values lower than that of donepezil, a commonly used AChE inhibitor .

CompoundIC50 (nM)Comparison to Donepezil (21.5 nM)
8ia17.5More active
8h19.1Comparable

Anti-inflammatory Properties

The compound has also been assessed for anti-inflammatory effects. In vitro studies demonstrated that certain derivatives significantly inhibited the production of pro-inflammatory cytokines in stimulated human peripheral blood mononuclear cells (PBMCs). This suggests potential applications in treating inflammatory diseases .

Case Studies

  • Antibacterial Efficacy : A series of experiments conducted on synthesized pyrrolo-isoxazole derivatives revealed that compounds similar to the target molecule had a notable effect on multi-resistant strains of bacteria. The study highlighted specific compounds that were more active against S. aureus and E. coli , showcasing their potential as therapeutic agents .
  • Neuroprotective Effects : In another investigation focused on neuroprotection, it was found that certain derivatives could ameliorate cognitive deficits in animal models of Alzheimer's disease by restoring memory functions and reducing AChE activity .

The biological activity of the compound can be attributed to its ability to interact with specific biological targets:

  • AChE Inhibition : The structural features of the compound allow it to bind effectively to the active site of AChE, thereby preventing the breakdown of acetylcholine and enhancing cholinergic transmission.
  • Antimicrobial Mechanism : The presence of specific functional groups may disrupt bacterial cell wall synthesis or inhibit essential metabolic pathways in bacteria.

Comparison with Similar Compounds

Comparison with Structural Analogs

Core Heterocyclic Systems

(a) Pyrrolo[3,4-d]isoxazole Derivatives
  • Ethyl 4,6-dioxo-5-[3-(trifluoromethyl)phenyl]pyrrolo[3,4-d]isoxazole-3-carboxylate (CAS 338422-50-7, ):
    • Shares the 4,6-dioxo-pyrrolo[3,4-d]isoxazole core but replaces the phenyl and o-tolyl groups with a trifluoromethylphenyl substituent.
    • Physical properties: Density = 1.60 g/cm³, predicted boiling point = 521°C, pKa = -2.69 .
    • The trifluoromethyl group enhances lipophilicity and metabolic stability compared to the target compound’s o-tolyl group.
(b) Tetrahydrobenzo[b]thiophene Derivatives
  • 2-(2,5-Dioxopyrrolidin-1-yl)-6-phenyl-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carbonitrile (): Contains the same tetrahydrobenzo[b]thiophene-3-carbonitrile backbone but substitutes the pyrrolo-isoxazole moiety with a dioxopyrrolidine ring. Synthesized via fusion of aminothiophene with succinic anhydride in the presence of sodium acetate .

Functional Group Variations

(a) Cyano-Substituted Derivatives
  • 4,5,6,7-Tetrahydrobenzo[b]thiophene-3-carbonitrile derivatives (): Compound 21b (): Melting point = 280–282°C, synthesized via condensation of pyrazole precursors. Compound 7 (): Exhibited cytotoxicity against cancer cell lines (e.g., HEPG-2, MCF-7) due to electron-withdrawing cyano and thiophene groups . The target compound’s cyano group likely contributes to similar bioactivity but may exhibit altered potency due to the pyrrolo-isoxazole substituent.
(b) Aromatic Substituents
  • Such compounds often show enhanced π-π stacking interactions in enzyme binding pockets .

Physicochemical Trends

  • Lipophilicity : The target compound’s o-tolyl group increases hydrophobicity compared to ’s trifluoromethylphenyl substituent.
  • Solubility : Tetrahydrobenzo[b]thiophene derivatives generally exhibit moderate aqueous solubility due to partial saturation .

Structural Insights from Crystallography

  • Software like SHELXL () and OLEX2 () are critical for resolving the puckered conformations of tetrahydrobenzo[b]thiophene and pyrrolo-isoxazole rings.
  • Ring puckering parameters (Cremer-Pople coordinates, ) likely differ between the target compound and analogs due to substituent-induced strain .

Q & A

Basic Research Questions

Q. What are the recommended synthetic routes for this compound, and how can reaction conditions be optimized?

  • Methodological Answer :

  • Begin with triazenylpyrazole precursors (commonly used for fused heterocycles) to construct the pyrrolo-isoxazole core. Use microwave-assisted synthesis to reduce reaction time and improve yield .
  • Optimize solvent systems (e.g., DMF/THF mixtures) and temperature gradients (80–120°C) to balance steric hindrance from the o-tolyl and phenyl substituents. Monitor intermediates via LC-MS to isolate pure fractions .
  • For the tetrahydrobenzo[b]thiophene moiety, employ cyclocondensation with carbonitrile derivatives under inert atmospheres to avoid oxidation .

Q. Which spectroscopic and analytical techniques are critical for structural validation?

  • Methodological Answer :

  • X-ray crystallography : Resolve stereochemical ambiguities in the tetrahydro-2H-pyrrolo-isoxazole system .
  • NMR (¹H/¹³C/DEPT-135) : Assign proton environments, particularly distinguishing diastereotopic hydrogens in the fused ring systems. Use 2D COSY and NOESY to confirm spatial arrangements .
  • HRMS (ESI-TOF) : Confirm molecular weight (±2 ppm accuracy) and detect isotopic patterns for halogenated impurities .

Advanced Research Questions

Q. How can computational modeling (e.g., DFT or COMSOL Multiphysics) predict reactivity or degradation pathways?

  • Methodological Answer :

  • Use density functional theory (DFT) to calculate electron-density maps, identifying vulnerable sites (e.g., the dioxo group) for hydrolysis or oxidation .
  • Simulate thermal stability via COMSOL Multiphysics to model heat distribution during exothermic reactions (e.g., cyclization steps), guiding safe scale-up protocols .
  • Validate predictions experimentally using accelerated stability studies (40°C/75% RH for 6 months) paired with HPLC-UV degradation profiling .

Q. How should researchers resolve contradictions in spectroscopic data (e.g., unexpected NOE correlations)?

  • Methodological Answer :

  • Cross-validation : Compare NMR data with analogous compounds (e.g., 3-(3-chlorophenyl)-tetrahydro-pyrazolo[4,3-c]pyridine derivatives) to identify systematic errors .
  • Dynamic NMR : Probe conformational flexibility (e.g., chair-boat transitions in tetrahydro rings) causing signal splitting at variable temperatures .
  • Theoretical frameworks : Link anomalies to steric strain or solvent polarity effects using the Curtin-Hammett principle .

Q. What experimental designs are suitable for studying the compound’s interactions with biological targets?

  • Methodological Answer :

  • Surface Plasmon Resonance (SPR) : Immobilize the compound on a CM5 chip to measure binding kinetics (ka/kd) with enzymes like cytochrome P450 isoforms .
  • Isothermal Titration Calorimetry (ITC) : Quantify enthalpy-driven interactions (e.g., with DNA G-quadruplexes) using stepwise dilution protocols .
  • In silico docking (AutoDock Vina) : Screen against protein databases (PDB) to prioritize high-affinity targets for wet-lab validation .

Table: Key Characterization Techniques and Applications

TechniqueApplicationExample from Evidence
X-ray CrystallographyConfirm stereochemistry and crystal packingEthyl 3-(4-chlorophenyl) derivatives
HRMS-ESI-TOFDetect trace impurities (e.g., des-cyano byproducts)Triazole-pyrazole hybrids
COMSOL MultiphysicsModel reaction thermodynamics and AI-driven optimizationSmart laboratory automation
2D NOESYResolve spatial proximity of o-tolyl and phenyl groups5-(3-Pyridyl)-triazole-thiol derivatives

Data Contradiction Analysis Framework

Identify anomalies : Compare experimental results (e.g., NMR shifts) with computational predictions.

Hypothesize sources : Consider solvent effects, tautomerism, or instrumental calibration errors .

Design control experiments : Synthesize simplified analogs (e.g., des-cyano variant) to isolate variables .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.